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Compound of Interest

Compound Name: Benzenesulfonyl isocyanate

Cat. No.: B1265589

For Researchers, Scientists, and Drug Development Professionals

Benzenesulfonyl isocyanate is a highly reactive organic compound that serves as a crucial
intermediate in the synthesis of a wide array of organic molecules, including pharmaceuticals
and agrochemicals. Its utility stems from the electrophilic nature of the isocyanate group, which
readily reacts with nucleophiles. A thorough understanding of its physical properties is
paramount for its safe handling, application in synthetic protocols, and for the characterization
of its derivatives. This guide provides an in-depth overview of the core physical characteristics
of benzenesulfonyl isocyanate, detailed experimental methodologies for their determination,
and a summary of its key reactive pathways.

Core Physical Properties

The physical properties of benzenesulfonyl isocyanate are summarized in the table below,
providing a quick reference for laboratory applications.
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Property Value Conditions
Molecular Formula C7HsNOsS
Molecular Weight 183.18 g/mol
Appearance .Cok.)rless to yellowish clear Ambient
liquid
Melting Point -8 °C
Boiling Point 130 °C at 9 mmHg
167-168 °C
Density 1.369 g/mL at 25 °C
1.42 g/mL
Refractive Index 1.536 at 20 °C
Vapor Pressure 0.0104 mmHg at25°C
Flash Point >110 °C (>230 °F)
Soluble in ether, acetone,
Solubility dimethylformamide,

chlorinated, and aromatic

solvents. Reacts with water.

Experimental Protocols

Accurate determination of the physical properties of benzenesulfonyl isocyanate is essential
for its use in research and development. The following are detailed methodologies for key
experimental procedures.

Determination of Boiling Point (Reduced Pressure)

Given that benzenesulfonyl isocyanate has a relatively high boiling point at atmospheric
pressure, distillation under reduced pressure is the preferred method to prevent decomposition.

Methodology:
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e Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Connect the
apparatus to a vacuum source with a manometer to monitor the pressure.

o Sample Preparation: Place a small volume of benzenesulfonyl isocyanate and a few
boiling chips or a magnetic stir bar into the round-bottom flask.

e Procedure: a. Ensure all joints are securely sealed. b. Gradually reduce the pressure within
the apparatus to the desired level (e.g., 9 mmHg). c. Begin heating the sample gently using a
heating mantle. d. Observe the temperature at which the liquid boils and a steady stream of
condensate is collected in the receiving flask. This temperature is the boiling point at the
recorded pressure.[1] e. Record the boiling point and the corresponding pressure.

Apparatus Setup

Sample Preparation Procedure
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Caption: Workflow for Boiling Point Determination.

Determination of Density

The density of liquid benzenesulfonyl isocyanate can be determined using a pychometer.
Methodology:

» Preparation: Clean and dry a pycnometer of a known volume.

e Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

o Mass of Pycnometer with Sample: Fill the pycnometer with benzenesulfonyl isocyanate,
ensuring there are no air bubbles. Place the stopper and wipe any excess liquid from the
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outside. Weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the benzenesulfonyl
isocyanate (mass of filled pycnometer minus mass of empty pycnometer) by the known
volume of the pycnometer.[2][3][4]

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful
parameter for identification and purity assessment. An Abbe refractometer is commonly used
for this measurement.

Methodology:

Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive
index.

o Sample Application: Place a few drops of benzenesulfonyl isocyanate onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to reach thermal equilibrium (typically
20 °C). Look through the eyepiece and adjust the controls until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale.[5][6][7]

Reactivity and Synthesis Overview

Benzenesulfonyl isocyanate's reactivity is dominated by the electrophilic carbon atom of the
isocyanate group (-N=C=0). It readily undergoes addition reactions with nucleophiles.
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Caption: Reactivity of Benzenesulfonyl Isocyanate.

Benzenesulfonyl isocyanate is typically synthesized from benzenesulfonamide. A common
laboratory-scale synthesis involves the reaction of benzenesulfonamide with phosgene.[8]
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Caption: Synthesis of Benzenesulfonyl Isocyanate.
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Safety Information

Benzenesulfonyl isocyanate is a hazardous substance and should be handled with
appropriate safety precautions. It is harmful if swallowed or inhaled and causes skin and eye
irritation.[9][10] It may also cause sensitization by inhalation.[9] Always work in a well-ventilated
fume hood and wear personal protective equipment, including gloves, safety goggles, and a lab
coat. Due to its reactivity with water, it should be stored in a dry environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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